Cas no 65673-83-8 (1,3-Benzodioxole, 5-(chloromethyl)-6-iodo-)

• Product Name: 1,3-Benzodioxole, 5-(chloromethyl)-6-iodo-
• CAS No: 65673-83-8
• MF: C₈H₆ClIO₂
• MW: 296.489513874054
• CID: 1690525
• PubChem ID: 10891798
• Update Time: 2025-04-21

1,3-Benzodioxole, 5-(chloromethyl)-6-iodo- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole, 5-(chloromethyl)-6-iodo-
• 5-(chloromethyl)-6-iodo-1,3-benzodioxole
• 65673-83-8
• DTXSID40447415

• Inchi： 1S/C8H6ClIO2/c9-3-5-1-7-8(2-6(5)10)12-4-11-7/h1-2H,3-4H2
• InChI Key： HICLBOSMPXBHMQ-UHFFFAOYSA-N
• SMILES： IC1=CC2=C(C=C1CCl)OCO2

Computed Properties

• Exact Mass: 295.90968
• Monoisotopic Mass: 295.91010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46